Cas no 130-23-4 (4-Amino-5-hydroxynaphthalene-1,7-disulfonic acid)

• Product Name: 4-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
• CAS No: 130-23-4
• MF: C₁₀H₉NO₇S₂
• MW: 319.310960531235
• MDL: MFCD00035711
• CID: 36248
• PubChem ID: 67224
• Update Time: 2025-04-18

4-Amino-5-hydroxynaphthalene-1,7-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
• 1-Amino-8-naphthol-4,6-disulfonic acid
• 1 AMINO 8 HYDROXY 4:6 DISULFONIC ACID
• 1-amino-8-naphtho-4,6-Disulfonic acid
• 1-hydroxy-8-aminonaphthalene-3,5-disulphonic acid
• 4-A
• 4-Amino-5-hydroxy-1,7-naphthalenedisulfonic acid
• 4-amino-5-hydroxy-naphthalene-1,7-disulphonic acid
• 5-hydroxy-4-aminonaphthalene-1,7-disulphonic acid
• 8-amino-1-hydroxynaphthalene-3,5-disulphonic acid
• 8-AMINO-1-NAPHTHOL-3,5-DISULFONIC ACID
• EUROPEAN K-ACID
• K ACID
• 4-Amino-5-hydroxynaphthalene-1,7-disulphonic acid
• 4-Amino-5-naphthol-1,7-disulfonic acid
• KACID(1-AMINO-8NAPHTHO-4,6-DISULFONICACID)
• 4-amino-5-hydroxy-naphthalene-1,7-disulfonic acid
• DTXSID60156279
• NSC 7110
• K-Saure
• F87056
• NSC7110
• 1,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-
• MFCD00035711
• FT-0760180
• AKOS015967081
• UNII-XG4RHP73ZN
• BS-42110
• EINECS 204-982-3
• ZUQOBHTUMCEQBG-UHFFFAOYSA-N
• AI3-50014
• 130-23-4
• NS00021590
• XG4RHP73ZN
• l,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-
• NSC-7110
• SCHEMBL156092
• 4-Amino-5-hydroxynaphthalene-1,7-disulfonicacid
• N,N-methylenebis N'-1-(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl urea
• DTXCID2078770
• 204-982-3

• MDL： MFCD00035711
• Inchi： 1S/C10H9NO7S2/c11-7-1-2-9(20(16,17)18)6-3-5(19(13,14)15)4-8(12)10(6)7/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18)
• InChI Key： ZUQOBHTUMCEQBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C2C(=CC(=CC2=1)S(=O)(=O)O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 318.98200
• Monoisotopic Mass: 318.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 0.2
• Topological Polar Surface Area: 172A^2

Experimental Properties

• Color/Form: Colorless or brown powder
• Melting Point: 235°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.764
• PSA: 171.75000
• LogP: 3.36380
• Solubility: Slightly soluble in cold water, easily soluble in hot water, soluble in soda or caustic soda solution, and yellow green when interacting with ferric chloride

4-Amino-5-hydroxynaphthalene-1,7-disulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Safety Instruction： S26; S39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R41